Cas no 1805850-28-5 (2-Bromo-1-(4-ethoxy-2-mercaptophenyl)propan-1-one)

• Product Name: 2-Bromo-1-(4-ethoxy-2-mercaptophenyl)propan-1-one
• CAS No: 1805850-28-5
• MF: C₁₁H₁₃BrO₂S
• MW: 289.188721418381
• CID: 4973071
• Update Time: 2025-05-25

2-Bromo-1-(4-ethoxy-2-mercaptophenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-(4-ethoxy-2-mercaptophenyl)propan-1-one

• Inchi： 1S/C11H13BrO2S/c1-3-14-8-4-5-9(10(15)6-8)11(13)7(2)12/h4-7,15H,3H2,1-2H3
• InChI Key： JWXCFSBJSMEILZ-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=CC(=CC=1S)OCC)=O

Computed Properties

• Exact Mass: 287.98196 g/mol
• Monoisotopic Mass: 287.98196 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 27.3
• Molecular Weight: 289.19

Additional information on 2-Bromo-1-(4-ethoxy-2-mercaptophenyl)propan-1-one

Comprehensive Overview of 2-Bromo-1-(4-ethoxy-2-mercaptophenyl)propan-1-one (CAS No. 1805850-28-5)

In the realm of organic chemistry, 2-Bromo-1-(4-ethoxy-2-mercaptophenyl)propan-1-one (CAS No. 1805850-28-5) stands out as a compound of significant interest due to its unique structural features and potential applications. This compound, characterized by its bromo and mercapto functional groups, is often explored in pharmaceutical research and material science. Its molecular formula and intricate bonding patterns make it a subject of study for researchers aiming to develop novel bioactive molecules or advanced materials.

The compound’s name, 2-Bromo-1-(4-ethoxy-2-mercaptophenyl)propan-1-one, highlights its key components: a bromine atom, an ethoxy group, and a mercaptophenyl moiety. These functional groups contribute to its reactivity and versatility, making it a valuable intermediate in synthetic chemistry. Researchers often search for terms like "synthesis of bromo ketones" or "applications of mercaptophenyl derivatives", reflecting the growing interest in such compounds for drug discovery and catalysis.

One of the trending topics in chemistry today is the development of sustainable synthetic methods. 2-Bromo-1-(4-ethoxy-2-mercaptophenyl)propan-1-one aligns with this trend, as its structure allows for modifications that can reduce waste or improve efficiency in multi-step reactions. Questions like "green chemistry approaches for bromo ketones" or "eco-friendly thiol reactions" are frequently asked, indicating a shift toward environmentally conscious research.

From a technical perspective, the compound’s CAS No. 1805850-28-5 serves as a unique identifier, ensuring precise communication among scientists and regulatory bodies. Its molecular weight and solubility properties are critical for laboratory applications, particularly in high-throughput screening or medicinal chemistry. The ethoxy and mercapto groups also make it a candidate for studying hydrogen bonding and molecular interactions, which are hot topics in computational chemistry.

In recent years, the demand for specialty chemicals like 2-Bromo-1-(4-ethoxy-2-mercaptophenyl)propan-1-one has surged, driven by advancements in personalized medicine and nanotechnology. Searches for "custom synthesis of brominated compounds" or "thiol-based materials" reflect this trend. The compound’s potential role in photodynamic therapy or conductive polymers further underscores its relevance in cutting-edge research.

To summarize, 2-Bromo-1-(4-ethoxy-2-mercaptophenyl)propan-1-one (CAS No. 1805850-28-5) is a multifaceted compound with broad applicability. Its structural complexity and functional diversity make it a focal point for innovations in organic synthesis, material science, and biomedical research. As the scientific community continues to explore its properties, this compound is poised to play a pivotal role in addressing contemporary challenges in chemistry and beyond.